Cas no 2098122-19-9 (3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid
• CAS No: 2098122-19-9
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5729010
• PubChem ID: 121201135
• Update Time: 2025-08-04

3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(difluoromethyl)pyrrolidin-1-yl)propanoic acid
• 2098122-19-9
• F1907-4673
• 3-[3-(difluoromethyl)pyrrolidin-1-yl]propanoic acid
• AKOS026709134
• starbld0046204
• 1-Pyrrolidinepropanoic acid, 3-(difluoromethyl)-
• 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H13F2NO2/c9-8(10)6-1-3-11(5-6)4-2-7(12)13/h6,8H,1-5H2,(H,12,13)
• InChI Key： LOCVWVBARCCUDF-UHFFFAOYSA-N
• SMILES： FC(C1CCN(CCC(=O)O)C1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 287.1±25.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid

Introduction to 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS No. 2098122-19-9)

3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2098122-19-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a difluoromethyl substituent and a pyrrolidin-1-yl moiety, has garnered attention due to its structural features and potential biological activities. The presence of the difluoromethyl group is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. The pyrrolidin-1-yl ring, on the other hand, is a structural motif frequently encountered in bioactive molecules, contributing to their pharmacokinetic properties and target interactions.

The synthesis and characterization of 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid involve sophisticated organic chemistry techniques, including multi-step functional group transformations and protective group strategies. The introduction of the difluoromethyl group, for instance, often requires specialized methodologies such as halogenation followed by metal-catalyzed cross-coupling reactions. The pyrrolidin-1-yl ring is typically constructed through cyclocondensation reactions or nucleophilic substitution protocols, ensuring high regioselectivity and yield. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the difluoromethyl group. This moiety has been demonstrated to improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation. For instance, studies have shown that the incorporation of a difluoromethyl group into kinase inhibitors can enhance their binding affinity to the target protein by increasing hydrophobic interactions. Similarly, in antimicrobial agents, the difluoromethyl substituent can contribute to increased efficacy by modulating enzyme activity or permeability.

The pyrrolidin-1-yl ring also plays a crucial role in determining the biological activity of 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The structural flexibility of the pyrrolidin-1-yl moiety allows for diverse interactions with biological targets, making it a valuable scaffold for drug design. Recent studies have highlighted the potential of pyrrolidine-based compounds in modulating neurotransmitter receptors, which could have therapeutic implications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid is its potential as a lead compound for further drug development. Its unique structural features—combining the metabolic stability provided by the difluoromethyl group with the bioactivity-enhancing properties of the pyrrolidin-1-yl moiety—make it an attractive candidate for optimization. Researchers are currently exploring various derivatives of this compound to assess their efficacy in preclinical models. Initial studies suggest that modifications to the side chains or substituents can significantly alter its pharmacological profile, offering opportunities to fine-tune its activity and selectivity.

The synthesis of analogs involves strategic modifications aimed at enhancing potency and reducing potential side effects. For example, replacing hydrogen atoms with halogen atoms or introducing additional functional groups can improve binding affinity while maintaining metabolic stability. Computational methods such as molecular docking and quantum mechanical calculations are increasingly used to predict how different modifications will affect the compound's interaction with biological targets. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising candidates.

Another area of interest is the exploration of 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid in combination therapies. The synergistic effects achieved by combining multiple drugs can often lead to improved therapeutic outcomes compared to single-agent treatments. Preliminary data suggest that when paired with other pharmacologically active compounds, this molecule may exhibit enhanced efficacy in treating conditions such as cancer or inflammation. Understanding these interactions at a molecular level is crucial for developing effective combination strategies that maximize therapeutic benefits while minimizing adverse effects.

The development of novel pharmaceuticals relies heavily on advancements in synthetic methodologies and analytical techniques. The synthesis of complex molecules like 3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid demands innovative approaches to overcome synthetic challenges and ensure high purity levels. Continuous improvements in catalytic systems, flow chemistry technologies, and green chemistry principles are making it increasingly feasible to produce these compounds on a scalable basis while adhering to environmental sustainability guidelines.

In conclusion,3-(3-(Difluoromethyl)pyrrolidin-1-yl)propanoic acid (CAS No. 2098122-19-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features—particularly the presence of both a difluoromethyl group and a pyrrolidin-1-yl moiety—position it as an attractive scaffold for designing next-generation therapeutics. As our understanding of its pharmacological properties continues to grow, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.